Cas no 1593703-69-5 (3-(3-chloro-2-fluorophenyl)methylazetidine)

• Product Name: 3-(3-chloro-2-fluorophenyl)methylazetidine
• CAS No: 1593703-69-5
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 6177446
• PubChem ID: 114487175
• Update Time: 2025-05-20

3-(3-chloro-2-fluorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)methylazetidine
• 3-[(3-chloro-2-fluorophenyl)methyl]azetidine
• EN300-1966877
• 1593703-69-5

• Inchi： 1S/C10H11ClFN/c11-9-3-1-2-8(10(9)12)4-7-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： RNKRVJJZWCLZFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC1CNC1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-chloro-2-fluorophenyl)methylazetidine

Comprehensive Guide to 3-(3-chloro-2-fluorophenyl)methylazetidine (CAS No. 1593703-69-5): Properties, Applications, and Market Insights

The chemical compound 3-(3-chloro-2-fluorophenyl)methylazetidine (CAS No. 1593703-69-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This azetidine derivative features a unique structural framework, combining a chloro-fluorophenyl moiety with an azetidine ring, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in developing novel therapeutics and functional materials.

One of the most frequently searched questions about 3-(3-chloro-2-fluorophenyl)methylazetidine relates to its synthesis methods. The compound can be prepared through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution reactions. Recent advances in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. The presence of both chloro and fluoro substituents on the phenyl ring enhances the molecule's stability and bioavailability, which is why it's particularly valuable in medicinal chemistry applications.

In pharmaceutical research, 3-(3-chloro-2-fluorophenyl)methylazetidine serves as a crucial building block for developing central nervous system (CNS) drugs. Its structural features allow for optimal blood-brain barrier penetration, making it an attractive scaffold for potential treatments targeting neurological disorders. The azetidine ring contributes to the molecule's conformational rigidity, which can enhance binding affinity to biological targets. Recent studies have explored its derivatives as potential candidates for neurodegenerative disease therapies, aligning with current global health priorities in aging populations.

The compound's applications extend beyond pharmaceuticals into agrochemical development. The chloro-fluorophenyl moiety is known to impart insecticidal and herbicidal properties, making 3-(3-chloro-2-fluorophenyl)methylazetidine a valuable intermediate for crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact of pesticides, researchers are investigating how modifications to this core structure could lead to more targeted and eco-friendly agrochemicals.

From a market perspective, the demand for 3-(3-chloro-2-fluorophenyl)methylazetidine has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's CAS No. 1593703-69-5 serves as a unique identifier in chemical databases and procurement systems. Current market trends indicate increasing interest in custom synthesis services for this and similar azetidine derivatives, as research organizations seek specialized intermediates for their drug discovery programs.

Quality control and analytical characterization of 3-(3-chloro-2-fluorophenyl)methylazetidine are critical aspects for researchers and manufacturers. Standard analytical techniques include HPLC, GC-MS, and NMR spectroscopy to verify purity and structural integrity. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics. Proper storage conditions (typically cool and dry environments) are essential to maintain stability over extended periods.

Recent innovations in computational chemistry and AI-assisted drug design have created new opportunities for exploring the potential of 3-(3-chloro-2-fluorophenyl)methylazetidine derivatives. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses help predict biological activity and optimize molecular properties. This aligns with current trends in digital chemistry and the growing integration of machine learning in chemical research.

Environmental and safety considerations for handling 3-(3-chloro-2-fluorophenyl)methylazetidine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material safety data sheets (MSDS) provide detailed information about handling, storage, and disposal procedures in compliance with regional regulations.

The future outlook for 3-(3-chloro-2-fluorophenyl)methylazetidine appears promising, particularly in the context of precision medicine and targeted therapeutics. As research continues to uncover new applications for azetidine-containing compounds, this specific derivative may play an important role in developing next-generation pharmaceuticals. The compound's versatility and the growing understanding of structure-activity relationships position it as a valuable tool in modern chemical research and development.